Cas no 1005349-13-2 (2-Amino-3-ethynylpyrazine)

• Product Name: 2-Amino-3-ethynylpyrazine
• CAS No: 1005349-13-2
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD09999143
• CID: 97648
• PubChem ID: 45789610
• Update Time: 2025-08-05

2-Amino-3-ethynylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-ethynylpyrazine
• 2-Pyrazinamine,3-ethynyl-
• 3-ethynylpyrazin-2-amine
• QC-6835
• EN300-6405004
• A-5460
• 1005349-13-2
• A897410
• MFCD09999143
• FT-0645653
• DS-0348
• CS-0034317
• AKOS006304498
• 2-Pyrazinamine, 3-ethynyl-
• 2-Amino-3-ethynyl pyrazine
• DTXSID60671896
• DB-058451

• MDL： MFCD09999143
• Inchi： 1S/C6H5N3/c1-2-5-6(7)9-4-3-8-5/h1,3-4H,(H2,7,9)
• InChI Key： JIXOVARXVOUXKF-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C#C)C=1N

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.23
• Boiling Point: 291°C at 760 mmHg
• Flash Point: 154.7 °C
• PSA: 51.80000
• LogP: 0.62130

2-Amino-3-ethynylpyrazine Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Amino-3-ethynylpyrazine

Comprehensive Overview of 2-Amino-3-ethynylpyrazine (CAS No. 1005349-13-2): Properties, Applications, and Research Insights

2-Amino-3-ethynylpyrazine (CAS No. 1005349-13-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrazine derivative features an amino group and an ethynyl substituent, making it a versatile building block for drug discovery and organic synthesis. Its unique structure enables applications in small-molecule therapeutics, bioconjugation, and click chemistry, aligning with current trends in precision medicine and targeted drug delivery systems.

The compound's molecular formula (C₆H₅N₃) and structural features have been extensively studied for their role in modulating biological activity. Researchers highlight its potential in designing kinase inhibitors and allosteric modulators, particularly in oncology and neurology research. The ethynyl group allows for efficient cross-coupling reactions, a property highly valued in medicinal chemistry optimization workflows.

Recent publications (2022-2023) demonstrate growing interest in 2-Amino-3-ethynylpyrazine as a precursor for PET radiotracers development. Its ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) makes it invaluable for creating molecular probes in diagnostic imaging. This aligns with the pharmaceutical industry's focus on theranostic agents – a trending topic in personalized medicine forums and scientific literature.

From a material science perspective, the compound's conjugated system shows promise in organic electronics. Its electron-deficient pyrazine ring contributes to charge transport properties, relevant for OLED materials and organic semiconductors – key areas in sustainable technology development. Patent analyses reveal increasing incorporation of similar structures in flexible electronics and energy storage applications.

Quality parameters for CAS 1005349-13-2 typically include ≥95% purity (HPLC), with characterization via 1H/13C NMR, mass spectrometry, and FTIR spectroscopy. Storage recommendations emphasize protection from light at -20°C under inert atmosphere, reflecting the compound's sensitivity to oxidative degradation. These specifications are crucial for researchers investigating structure-activity relationships (SAR) in lead compound optimization.

The synthesis of 2-Amino-3-ethynylpyrazine typically involves Sonogashira coupling or halogenation-alkynylation sequences from pyrazine precursors. Recent methodological improvements (Green Chemistry, 2023) highlight solvent-free approaches and catalyst recycling techniques, addressing sustainability concerns in fine chemical production. Such advancements respond to growing industry demand for green synthetic protocols.

Market analysis indicates rising demand for this pharmaceutical intermediate, particularly from contract research organizations (CROs) and academic research institutions. The compound's price range varies significantly based on scale (research mg quantities vs. bulk kg orders), with current focus on developing cost-effective synthetic routes to support larger-scale applications.

Ongoing clinical trials involving pyrazine-based compounds (as of Q2 2023) suggest expanding therapeutic applications, particularly in immune-oncology and neurodegenerative disease research. While 1005349-13-2 itself isn't a drug candidate, its structural motifs appear in several investigational new drugs (INDs), driving continued interest from medicinal chemists worldwide.

For researchers handling this compound, proper laboratory safety protocols should be followed, including use of personal protective equipment (PPE) and engineering controls. While not classified as hazardous under standard regulations, appropriate handling of organic reagents remains essential for workplace safety and data reproducibility.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and molecular glues – two rapidly evolving areas in drug discovery. The ethynyl handle provides strategic advantages for constructing bifunctional molecules, positioning 2-Amino-3-ethynylpyrazine as a valuable tool in next-generation therapeutic development.